Cas no 1361660-75-4 (2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361660-75-4
• MF: C₁₄H₅BrCl₅F₃
• MW: 487.353708982468
• CID: 4999868
• Update Time: 2025-05-20

2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H5BrCl5F3/c15-4-5-1-2-6(14(21,22)23)3-7(5)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： PBQXPCBSJSJTIG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 8.1
• Topological Polar Surface Area: 0

Additional information on 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl

Introduction to 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361660-75-4)

2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl, identified by the CAS number 1361660-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its unique structural features that include multiple chlorine and bromine substituents, as well as a trifluoromethyl group. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl consists of a biphenyl core with bromomethyl and chloro substituents on one ring and a trifluoromethyl group on the other. This arrangement creates a highly reactive platform for further functionalization, enabling its use in the development of novel compounds. The compound's high degree of halogenation enhances its solubility in nonpolar solvents and improves its stability under various reaction conditions.

In recent years, this compound has been explored for its potential applications in drug discovery and material science. The bromomethyl group serves as a versatile handle for introducing additional functional moieties through nucleophilic substitution reactions. This property is particularly useful in constructing complex molecular architectures required for pharmaceutical intermediates. Furthermore, the pentachloro and trifluoromethyl substituents contribute to the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry.

One of the most compelling aspects of 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl is its role in synthesizing bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating small-molecule probes that interact with enzyme systems involved in cancer metabolism. The compound's ability to undergo selective modifications has allowed chemists to fine-tune its pharmacokinetic properties, enhancing its suitability for therapeutic applications.

The trifluoromethyl group is particularly noteworthy for its influence on the electronic properties of the molecule. This substituent can modulate reactivity and binding affinity, making it a preferred choice in drug design. Recent advancements in computational chemistry have enabled researchers to predict how modifications at this position will affect the compound's behavior in biological systems. Such insights are invaluable for optimizing lead compounds during the drug development process.

Recent publications highlight the use of 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl as a building block for heterocyclic compounds. Heterocycles are essential motifs in many drugs due to their ability to mimic natural products and interact with biological targets. By incorporating this compound into synthetic routes, chemists can access novel scaffolds with improved pharmacological profiles. The bromomethyl functionality provides a convenient entry point for further derivatization, allowing for rapid exploration of structure-activity relationships.

The agrochemical sector has also shown interest in this compound due to its potential as an intermediate in pesticide formulations. The high lipophilicity conferred by the halogen atoms enhances the compound's bioavailability when applied to crops. Additionally, its stability under environmental conditions makes it a promising candidate for long-lasting pest control solutions. Researchers are investigating how variations in substitution patterns can improve efficacy while minimizing ecological impact.

From a synthetic chemistry perspective, 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl exemplifies the importance of multifunctional intermediates in streamlining complex syntheses. Its reactivity allows for efficient construction of polychlorinated biphenyl derivatives with tailored properties. Such compounds are not only useful as research tools but also as precursors for industrial applications where specific chemical characteristics are required.

The future prospects of this compound are promising as new methodologies emerge that enable more efficient functionalization strategies. Techniques such as transition-metal-catalyzed cross-coupling reactions offer ways to introduce additional functional groups with high precision. These advances could accelerate the discovery of novel bioactive molecules derived from 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl, expanding its utility across multiple domains.

In conclusion, 2'-(Bromomethyl)-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361660-75-4) represents a versatile and highly functionalized building block with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative solutions to complex chemical challenges.